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Compound of Interest

Compound Name:
6-Chloro-1-(4-chlorophenyl)-1-

oxohexane

CAS No.: 188851-40-3

Cat. No.: B070880

Get Quote

CAS Number: 188851-40-3

Introduction
This technical guide provides a comprehensive overview of 6-Chloro-1-(4-chlorophenyl)-1-
oxohexane, a halogenated aromatic ketone. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis. The

guide covers the physicochemical properties, a detailed experimental protocol for its synthesis

via Friedel-Crafts acylation, analytical data interpretation based on analogous compounds, and

a prospective outlook on its potential biological activities.

Physicochemical Properties
6-Chloro-1-(4-chlorophenyl)-1-oxohexane is a solid organic compound. Its fundamental

properties are summarized in the table below.
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Property Value Reference

CAS Number 188851-40-3 [1]

Molecular Formula C₁₂H₁₄Cl₂O [1]

Molecular Weight 245.14 g/mol [1]

Appearance Solid

Boiling Point 363.284 °C at 760 mmHg

Density 1.166 g/cm³

Flash Point 153.536 °C

LogP 4.32190

Synthesis: Experimental Protocol
The synthesis of 6-Chloro-1-(4-chlorophenyl)-1-oxohexane is most effectively achieved

through a Friedel-Crafts acylation reaction. This involves the reaction of chlorobenzene with 6-

chlorohexanoyl chloride in the presence of a Lewis acid catalyst, such as anhydrous aluminum

chloride (AlCl₃).[2][3][4]

Reaction Scheme:
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Figure 1: Synthesis of 6-Chloro-1-(4-chlorophenyl)-1-oxohexane.

Materials:

Chlorobenzene

6-Chlorohexanoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), concentrated

Water, deionized

Sodium sulfate (Na₂SO₄), anhydrous

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

Magnetic stirrer and heating mantle
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Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a reflux condenser is set up in a fume hood. The condenser

outlet is connected to a gas trap to handle the evolving HCl gas.

Catalyst Suspension: Anhydrous dichloromethane (DCM) is added to the flask, followed by

the slow and careful addition of anhydrous aluminum chloride with stirring to form a

suspension.

Addition of Acyl Chloride: 6-Chlorohexanoyl chloride is dissolved in anhydrous DCM and

added to the dropping funnel. This solution is then added dropwise to the stirred AlCl₃

suspension at 0 °C (ice bath).

Addition of Chlorobenzene: Chlorobenzene is added to the dropping funnel and then added

dropwise to the reaction mixture at 0 °C. The reaction is then allowed to warm to room

temperature and stirred for several hours. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).

Quenching: Upon completion, the reaction mixture is cooled in an ice bath and slowly

quenched by the dropwise addition of crushed ice, followed by concentrated HCl. This will

decompose the aluminum chloride complex.

Workup: The organic layer is separated, and the aqueous layer is extracted with DCM. The

combined organic layers are washed with water, a saturated sodium bicarbonate solution,

and brine.

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,

and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 6-Chloro-
1-(4-chlorophenyl)-1-oxohexane.

Workflow Diagram:
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Experimental Workflow for Synthesis
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Figure 2: Experimental workflow for the synthesis of the target compound.
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Analytical Data (Based on Analogous Compounds)
Due to the limited availability of specific spectral data for 6-Chloro-1-(4-chlorophenyl)-1-
oxohexane in the public domain, the following interpretations are based on data from closely

related compounds and the expected spectral characteristics.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the 4-chlorophenyl group, typically in the range of δ 7.4-8.0 ppm as two

doublets. The methylene protons of the hexanoyl chain will appear as multiplets in the upfield

region (δ 1.5-3.1 ppm). The methylene group adjacent to the carbonyl will be the most

downfield-shifted, while the methylene group attached to the chlorine atom will also be

downfield relative to the other methylene groups.

¹³C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon around δ

198-200 ppm. The aromatic carbons will appear in the δ 128-140 ppm region. The carbons

of the alkyl chain will be observed in the upfield region, with the carbon attached to the

chlorine atom typically appearing around δ 45 ppm.

4.2. Mass Spectrometry (MS)

The mass spectrum is expected to show a molecular ion peak (M⁺) corresponding to the

molecular weight of the compound (244.0398 g/mol for the most abundant isotopes). Due to

the presence of two chlorine atoms, characteristic isotopic patterns (M, M+2, M+4) will be

observed for the molecular ion and chlorine-containing fragments. Fragmentation patterns

would likely involve cleavage at the acyl-aryl bond and within the alkyl chain.

4.3. Infrared (IR) Spectroscopy

The IR spectrum is expected to exhibit a strong absorption band for the carbonyl (C=O)

stretching vibration around 1680-1700 cm⁻¹. Aromatic C-H stretching vibrations will be

observed above 3000 cm⁻¹, while aliphatic C-H stretching will be seen just below 3000 cm⁻¹.

The C-Cl stretching vibrations will appear in the fingerprint region, typically between 600 and

800 cm⁻¹.
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Potential Biological Activity and Applications
While specific biological data for 6-Chloro-1-(4-chlorophenyl)-1-oxohexane is not readily

available, the chemical structure suggests potential for biological activity based on studies of

related compounds.

5.1. Antimicrobial Activity

Halogenated ketones and chalcones have been reported to exhibit antimicrobial properties.

The presence of the chlorophenyl and chloroalkyl moieties may confer antibacterial and

antifungal activities. Further screening against a panel of pathogenic bacteria and fungi would

be necessary to validate this potential.

5.2. Cytotoxic and Anticancer Potential

Chlorophenyl ketone derivatives have been investigated for their cytotoxic effects against

various cancer cell lines. The mechanism of action could involve the inhibition of specific

enzymes or signaling pathways crucial for cancer cell proliferation. For instance, some

chloromethyl ketone derivatives are known inhibitors of human chymase.[5] Structure-activity

relationship studies of a series of haloalkanoylbenzene derivatives could elucidate the key

structural features for cytotoxic activity.

Logical Relationship of Potential Biological Evaluation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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